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Abstract
The diamminesilver(I) complex, [Ag(NH₃)₂]⁺, is a linear coordination complex of significant

interest across various scientific disciplines, including analytical chemistry, nanoparticle

synthesis, and medicinal chemistry. Its role as the active species in Tollens' reagent for the

detection of aldehydes is a classic example of its application. This technical guide provides an

in-depth overview of the synthesis and characterization of the [Ag(NH₃)₂]⁺ complex, offering

detailed experimental protocols and a summary of its key physicochemical properties. The

synthesis is primarily discussed through the well-established Tollens' reagent preparation.

Characterization techniques covered include UV-Visible, Infrared, and Nuclear Magnetic

Resonance spectroscopy, alongside an examination of its formation constants. This document

aims to serve as a comprehensive resource for researchers and professionals working with this

versatile silver complex.

Introduction
The diamminesilver(I) cation, [Ag(NH₃)₂]⁺, is a coordination complex featuring a central silver(I)

ion (Ag⁺) linearly coordinated to two ammonia (NH₃) ligands. The Ag(I) ion, with a d¹⁰ electronic

configuration, favors a two-coordinate, linear geometry with sp hybridization. This structure is

crucial to its chemical behavior and stability. The complex is a key component of Tollens'
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reagent, a widely used qualitative test for aldehydes.[1] In recent years, the [Ag(NH₃)₂]⁺

complex has also gained prominence as a precursor in the synthesis of silver nanoparticles,

where it is reduced to metallic silver (Ag⁰).[2] Understanding the synthesis and thorough

characterization of this complex is paramount for its effective application in research and

development.

Synthesis of [Ag(NH₃)₂]⁺ Complex
The most common and practical synthesis of the [Ag(NH₃)₂]⁺ complex is achieved through the

preparation of Tollens' reagent. This method involves a two-step process in an aqueous

medium.

Experimental Protocol: Preparation of Tollens' Reagent
This protocol describes the laboratory-scale synthesis of an aqueous solution of the

[Ag(NH₃)₂]⁺ complex.

Materials:

Silver nitrate (AgNO₃)

Sodium hydroxide (NaOH)

Ammonium hydroxide (NH₄OH, concentrated solution, e.g., 25%)

Distilled or deionized water

Procedure:

Preparation of Silver Nitrate Solution: Prepare a silver nitrate solution of the desired

concentration (e.g., 0.1 M to 0.3 M) by dissolving the appropriate amount of solid AgNO₃ in

distilled water.

Formation of Silver(I) Oxide: To the silver nitrate solution, add a dilute solution of sodium

hydroxide (e.g., 1.25 M) dropwise while stirring. A brown precipitate of silver(I) oxide (Ag₂O)

will form immediately.[1][2] Reaction: 2 AgNO₃(aq) + 2 NaOH(aq) → Ag₂O(s) + 2 NaNO₃(aq)

+ H₂O(l)
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Formation of the Diamminesilver(I) Complex: To the suspension of silver(I) oxide, add

concentrated ammonium hydroxide dropwise with continuous stirring. The brown precipitate

will dissolve as the soluble [Ag(NH₃)₂]⁺ complex is formed, resulting in a clear, colorless

solution.[3] Reaction: Ag₂O(s) + 4 NH₄OH(aq) → 2 [Ag(NH₃)₂]NO₃(aq) + 3 H₂O(l) (assuming

nitrate as the counter-ion)

Safety Precautions:

Silver nitrate is corrosive and will stain skin and clothing. Wear appropriate personal

protective equipment (PPE), including gloves and safety glasses.

Tollens' reagent has a short shelf life and should be freshly prepared before use.[1]

Warning: Do not store Tollens' reagent. Upon standing, it can form highly explosive silver

nitride (Ag₃N). All glassware used for the preparation and reactions involving Tollens' reagent

should be immediately cleaned with dilute acid to decompose any residual silver

compounds.

Starting Materials
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Figure 1: Synthesis workflow for the [Ag(NH₃)₂]⁺ complex.

Characterization of the [Ag(NH₃)₂]⁺ Complex
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Physicochemical Properties
The [Ag(NH₃)₂]⁺ complex is a colorless species in solution. It is a key example of a

coordination complex with a linear geometry, where the N-Ag-N bond angle is approximately

180°.[4]

Formation Constants
The formation of the [Ag(NH₃)₂]⁺ complex in aqueous solution occurs in a stepwise manner.

The stability of the complex is described by its stepwise and overall formation constants (K₁

and β₂).

Table 1: Formation Constants of the [Ag(NH₃)₂]⁺ Complex

Reaction Equilibrium Constant Value

Ag⁺(aq) + NH₃(aq) ⇌

[Ag(NH₃)]⁺(aq)
K₁ (Stepwise) 2.1 x 10³

[Ag(NH₃)]⁺(aq) + NH₃(aq) ⇌

[Ag(NH₃)₂]⁺(aq)
K₂ (Stepwise) 8.2 x 10³

Ag⁺(aq) + 2 NH₃(aq) ⇌

[Ag(NH₃)₂]⁺(aq)
β₂ (Overall) 1.7 x 10⁷

Note: The values for the formation constants can vary slightly depending on the experimental

conditions such as temperature and ionic strength.

Interestingly, for the diamminesilver(I) complex, the second stepwise formation constant (K₂) is

greater than the first (K₁). This is an exception to the general trend of decreasing stepwise

formation constants. This phenomenon is attributed to the change in coordination geometry.

The aqueous silver ion is believed to exist as a four-coordinate tetrahedral aqua species,

[Ag(H₂O)₄]⁺. The first substitution of a water molecule by ammonia results in a tetrahedral

complex, [Ag(NH₃)(H₂O)₃]⁺. The second substitution leads to the formation of the more stable,

linear [Ag(NH₃)₂]⁺ complex, with the loss of the remaining water ligands. The significant

increase in entropy associated with the release of multiple water molecules in the second step

is a major driving force for this unusual stability trend.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solid-state 109Ag CP/MAS NMR spectroscopy of some diammine silver(I) complexes -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. elar.urfu.ru [elar.urfu.ru]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Diamminesilver(I) Complex [Ag(NH₃)₂]⁺: A Technical
Guide to Synthesis and Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093023#synthesis-and-characterization-of-ag-nh-
complex]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b093023?utm_src=pdf-body-img
https://www.benchchem.com/product/b093023?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/15307067/
https://pubmed.ncbi.nlm.nih.gov/15307067/
https://elar.urfu.ru/bitstream/10995/118336/1/2-s2.0-85132868690.pdf
https://www.researchgate.net/publication/252763349_109Ag_Nuclear_Magnetic_Resonance_Studies_of_Organic_and_Inorganic_Silver_Complexes/fulltext/563ef09308ae45b5d28c802b/109Ag-Nuclear-Magnetic-Resonance-Studies-of-Organic-and-Inorganic-Silver-Complexes.pdf
https://www.researchgate.net/publication/270662451_Monitoring_the_Coordination_of_Amine_Ligands_on_Silver_Nanoparticles_Using_NMR_and_SERS
https://www.benchchem.com/product/b093023#synthesis-and-characterization-of-ag-nh-complex
https://www.benchchem.com/product/b093023#synthesis-and-characterization-of-ag-nh-complex
https://www.benchchem.com/product/b093023#synthesis-and-characterization-of-ag-nh-complex
https://www.benchchem.com/product/b093023#synthesis-and-characterization-of-ag-nh-complex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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